N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C9H9N3OS2/c1-6-11-12-9(15-6)10-8(13)5-7-3-2-4-14-7/h2-4H,5H2,1H3,(H,10,12,13)
• InChI Key: DHOSDVZDSQSRMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CC2=CC=CS2
• Molecular Formula: C9H9N3OS2
• Molecular Weight: 239.3 g/mol
• CAS No.: 349537-84-4

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C9H9N3OS2 and its molecular weight is 239.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

A significant body of research has been dedicated to exploring the anticancer potential of derivatives related to N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide. For instance, derivatives synthesized for anticancer evaluation showed promising selectivity and induced apoptosis in cancer cells, albeit not as effectively as cisplatin. These compounds were specifically investigated for their anticancer activities against lung adenocarcinoma cells, with certain derivatives demonstrating high selectivity and effectiveness in inducing apoptosis among cancer cells (Evren et al., 2019; Acar Çevik et al., 2020). These findings underline the potential therapeutic applications of these compounds in cancer treatment.

Antimicrobial and Anti-inflammatory Activities

Thiadiazole derivatives have also been synthesized and evaluated for their antimicrobial properties, showing effectiveness against a range of bacterial and fungal pathogens. This includes research on new thiadiazole analogs with potential antimicrobial and anti-inflammatory activities, highlighting the versatility of these compounds in addressing various health challenges (Krishnaraj & Muthusubramanian, 2014). Such studies pave the way for developing new therapeutic agents capable of combating microbial infections and reducing inflammation.

Synthesis and Evaluation of Novel Compounds

Research has not only focused on the biological activities of these compounds but also on their synthesis, including novel methods for creating derivatives with enhanced properties. For example, the synthesis of biologically important N-heteroaryl-2-(heteroarylthio)acetamides showcases innovative approaches to developing compounds with potential application in the inhibition of HIV 1 replications, indicating the broad scope of research and development in this field (Mehta et al., 2019).